Cas no 479079-33-9 (4-(2-Chloro-4-fluorophenyl)benzoic acid)

• Product Name: 4-(2-Chloro-4-fluorophenyl)benzoic acid
• CAS No: 479079-33-9
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• CID: 931566
• PubChem ID: 21937253
• Update Time: 2025-04-19

4-(2-Chloro-4-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-4-fluorophenyl)benzoic acid
• AG-F-63099
• CTK4J0447
• KB-237476
• SureCN3758566
• 479079-33-9
• SCHEMBL3758566
• DTXSID10620374
• 2'-chloro-4'-fluoro[1,1'-biphenyl]-4-carboxylic acid

• Inchi： 1S/C13H8ClFO2/c14-12-7-10(15)5-6-11(12)8-1-3-9(4-2-8)13(16)17/h1-7H,(H,16,17)
• InChI Key： KTEKPJWBYQYJLW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(C(=O)O)=CC=1)F

Computed Properties

• Exact Mass: 250.02000
• Monoisotopic Mass: 250.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.84430